N'-(4-butoxybenzylidene)-4-methoxybenzohydrazide

• IUPAC Name: N-[(E)-(4-butoxyphenyl)methylideneamino]-4-methoxybenzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-4-13-24-18-9-5-15(6-10-18)14-20-21-19(22)16-7-11-17(23-2)12-8-16/h5-12,14H,3-4,13H2,1-2H3,(H,21,22)/b20-14+
• InChI Key: FVGDRRQLQVOKEU-XSFVSMFZSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)OC
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• CAS No.: 303084-83-5

Description

N'-(4-butoxybenzylidene)-4-methoxybenzohydrazide is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.16304257 g/mol and the complexity rating of the compound is 384. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have demonstrated the antimicrobial and antifungal efficacy of Schiff base compounds related to N'-(4-butoxybenzylidene)-4-methoxybenzohydrazide. For instance, Sirajuddin et al. (2013) synthesized Schiff base compounds that showed significant to good antimicrobial activity against various bacterial and fungal strains, highlighting their potential as bioactive agents (Sirajuddin et al., 2013).

Antioxidant Activity

The antioxidant behavior of certain Schiff base compounds has been theoretically studied, revealing that these compounds exhibit potent antioxidant activity through mechanisms such as hydrogen atom transfer (HAT) and sequential proton loss electron transfer (SPLET). Ardjani and Mekelleche (2017) found that the tautomerization of these compounds greatly influences their antioxidant activity, with some compounds displaying better antioxidant power than ascorbic acid (Ardjani & Mekelleche, 2017).

DNA Interaction

Research indicates that Schiff bases can bind to DNA, suggesting applications in drug design and molecular biology. The study by Sirajuddin et al. demonstrated the DNA-binding capacity of Schiff base compounds, highlighting their potential for interaction with Salmon sperm DNA, which could be crucial for understanding their biological activities and designing DNA-targeted therapies (Sirajuddin et al., 2013).

Catalytic Applications

Compounds related to this compound have been explored for their catalytic properties. Jin (2012) synthesized dioxomolybdenum(VI) complexes with hydrazone ligands that exhibited effective catalysis for sulfoxidation, demonstrating the potential of these compounds in catalytic applications (Jin, 2012).